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Compound of Interest

Compound Name: BAY-204

Cat. No.: B12411432 Get Quote

Several other compounds and molecules with the "204" identifier were found in the search

results. It is crucial to distinguish these from the requested "BAY-204" to avoid confusion.

ACP-204: An investigational drug being developed by Acadia Pharmaceuticals for the

treatment of psychosis associated with Alzheimer's disease.[1][2] Clinical trials are underway

to assess its efficacy and safety.[1][2][3] The mechanism of action for ACP-204 is related to

its activity at serotonin receptors.

ECT204: An experimental T-cell therapy for the treatment of hepatocellular carcinoma

(HCC), the most common type of liver cancer. Developed by Eureka Therapeutics, ECT204

is designed to target a protein called glypican-3 (GPC3), which is present on the surface of

many HCC cells.

miR-204: A naturally occurring microRNA molecule that plays a role in various biological

processes. It is not a drug but a regulator of gene expression. Studies have shown its

involvement in cardiac conditions and eye diseases. For example, miR-204 has been found

to inhibit signaling pathways that lead to cardiac hypertrophy (the enlargement and

thickening of the heart muscle).

Given the lack of specific information for "BAY-204," it is not possible to provide the requested

in-depth guide, including data tables, experimental protocols, and signaling pathway diagrams.

Should "BAY-204" be a different or internal designation for a known compound, more specific

information would be needed to conduct a meaningful search.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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